N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenylbutanamide

• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-2-phenylbutanamide
• InChI: InChI=1S/C22H28N2O3S/c1-3-21(18-7-5-4-6-8-18)22(25)23-19-9-11-20(12-10-19)28(26,27)24-15-13-17(2)14-16-24/h4-12,17,21H,3,13-16H2,1-2H3,(H,23,25)
• InChI Key: DJUOIEDKCRROLR-UHFFFAOYSA-N
• SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCC(CC3)C

Description

N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenylbutanamide, also known as MS-275 or entinostat, is a synthetic compound that belongs to the class of histone deacetylase (HDAC) inhibitors. It has been shown to have potential therapeutic effects in various diseases, including cancer, neurodegeneration, and inflammation.

Mechanism of Action

N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenylbutanamide exerts its effects by inhibiting the activity of HDAC enzymes, specifically HDAC1, HDAC2, and HDAC3. These enzymes are responsible for removing acetyl groups from histones, leading to a more condensed chromatin structure and reduced gene expression. By inhibiting HDACs, this compound promotes the acetylation of histones, leading to a more open chromatin structure and increased gene expression.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In cancer cells, it can induce cell cycle arrest, apoptosis, and differentiation. It can also inhibit angiogenesis, which is the process of new blood vessel formation that is necessary for tumor growth. In addition, this compound has been shown to have anti-inflammatory effects and can protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenylbutanamide has several advantages for use in lab experiments. It is a potent and selective HDAC inhibitor, which makes it a valuable tool for studying the role of HDACs in gene regulation. It is also relatively easy to synthesize and has good solubility in aqueous solutions. However, this compound has some limitations, including its potential toxicity and off-target effects. It is important to use appropriate controls and dosages when using this compound in lab experiments.

Future Directions

There are several future directions for research on N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenylbutanamide. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy and immunotherapy. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects.

Synthesis Methods

N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenylbutanamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-methylpiperidine with p-toluenesulfonyl chloride to form the corresponding sulfonamide, which is then reacted with 2-phenylbutyric acid to yield this compound.

Scientific Research Applications

N~1~-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenylbutanamide has been extensively studied for its potential therapeutic effects in cancer. It has been shown to inhibit the activity of HDAC enzymes, which play a crucial role in the regulation of gene expression. By inhibiting HDACs, this compound can promote the acetylation of histones, leading to changes in gene expression that can result in cell cycle arrest, apoptosis, and differentiation of cancer cells.